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Elgodipine Elgodipine
Brand Name: Vulcanchem
CAS No.: 119413-55-7
VCID: VC0049726
InChI: InChI=1S/C29H33FN2O6/c1-17(2)38-29(34)25-19(4)31-18(3)24(26(25)22-7-6-8-23-27(22)37-16-36-23)28(33)35-14-13-32(5)15-20-9-11-21(30)12-10-20/h6-12,17,26,31H,13-16H2,1-5H3
SMILES: CC1=C(C(C(=C(N1)C)C(=O)OC(C)C)C2=C3C(=CC=C2)OCO3)C(=O)OCCN(C)CC4=CC=C(C=C4)F
Molecular Formula: C29H33FN2O6
Molecular Weight: 524.6 g/mol

Elgodipine

CAS No.: 119413-55-7

Main Products

VCID: VC0049726

Molecular Formula: C29H33FN2O6

Molecular Weight: 524.6 g/mol

Elgodipine - 119413-55-7

CAS No. 119413-55-7
Product Name Elgodipine
Molecular Formula C29H33FN2O6
Molecular Weight 524.6 g/mol
IUPAC Name 3-O-[2-[(4-fluorophenyl)methyl-methylamino]ethyl] 5-O-propan-2-yl 4-(1,3-benzodioxol-4-yl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
Standard InChI InChI=1S/C29H33FN2O6/c1-17(2)38-29(34)25-19(4)31-18(3)24(26(25)22-7-6-8-23-27(22)37-16-36-23)28(33)35-14-13-32(5)15-20-9-11-21(30)12-10-20/h6-12,17,26,31H,13-16H2,1-5H3
Standard InChIKey ZGRIPYHIFXGCHR-UHFFFAOYSA-N
SMILES CC1=C(C(C(=C(N1)C)C(=O)OC(C)C)C2=C3C(=CC=C2)OCO3)C(=O)OCCN(C)CC4=CC=C(C=C4)F
Canonical SMILES CC1=C(C(C(=C(N1)C)C(=O)OC(C)C)C2=C3C(=CC=C2)OCO3)C(=O)OCCN(C)CC4=CC=C(C=C4)F
Synonyms elgodipine
IQB 875
IQB-875
isopropyl (2-(N-methyl-N-(4-fluorobenzyl)amine)ethyl-2,6-dimethyl-4-(2',3'-methylenedioxyphenyl)-1,5-dihydropyridine-3,5-dicarboxylate)
PubChem Compound 60701
Last Modified Dec 23 2021
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